Amino-(3,4,5-trifluorophenyl)acetonitrile

• Molecular Formula: C8H5F3N2
• Molecular Weight: 186.13 g/mol
• IUPAC Name: 2-amino-2-(3,4,5-trifluorophenyl)acetonitrile
• InChI: InChI=1S/C8H5F3N2/c9-5-1-4(7(13)3-12)2-6(10)8(5)11/h1-2,7H,13H2
• InChI Key: XCVARQUYKJAWDI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)F)F)C(C#N)N

Description

Amino-(3,4,5-trifluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H5F3N2 and its molecular weight is 186.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a THF solution (20 mL) of 3,4,5-trifluorobenzaldehyde (1.3 g), trimethylsilylcyanide (1.35 mL) and zinc iodide (259 mg) were added, and the reaction solution was agitated at room temperature for 40 minutes. 2N ammonia solution in ethanol (15 mL) was added to the reaction solution, and the reaction solution was agitated at 50° C. for 4 hours. The reaction mixture was allowed to cool to room temperature, and the solvent was removed under reduced pressure. Ethyl acetate and saturated sodium bicarbonate water were added to the residue, and the organic layer was partitioned. The organic layer obtained was dried over magnesium sulfate, the solvent was removed under reduced pressure, and 780 mg of the title compound was obtained by purifying the residue with silica gel chromatography (Carrier: Chromatorex, elution solvent: heptane-ethyl acetate system). The physical properties of the compound are as follows.